Cas no 448904-56-1 (4-Pentynoicacid,2-amino-2-methyl-(9CI))

• Product Name: 4-Pentynoicacid,2-amino-2-methyl-(9CI)
• CAS No: 448904-56-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1021285
• PubChem ID: 45086550
• Update Time: 2025-07-09

4-Pentynoicacid,2-amino-2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoicacid,2-amino-2-methyl-(9CI)
• EN300-7610988
• AKOS037655612
• 2-AMINO-2-METHYLPENT-4-YNOIC ACID
• PS-13025
• alpha-methyl-D-Propargylglycine
• DTXSID20665918
• 4-Pentynoic acid, 2-amino-2-methyl-
• 448904-56-1
• DB-272675
• SCHEMBL600731

• Inchi： 1S/C6H9NO2/c1-3-4-6(2,7)5(8)9/h1H,4,7H2,2H3,(H,8,9)
• InChI Key： FSBNDYYRTZBHAN-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC#C)N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Pentynoicacid,2-amino-2-methyl-(9CI)

Research Briefing on 4-Pentynoicacid,2-amino-2-methyl-(9CI) (CAS: 448904-56-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-Pentynoicacid,2-amino-2-methyl-(9CI) (CAS: 448904-56-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This alkyne-containing amino acid derivative serves as a versatile building block for click chemistry applications, particularly in bioconjugation and proteomics studies. Recent literature highlights its role as a key intermediate in the synthesis of targeted therapeutics and diagnostic agents.

Structural analysis reveals that the presence of both amino and alkyne functional groups in 4-Pentynoicacid,2-amino-2-methyl-(9CI) enables dual modification capabilities. The terminal alkyne allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the amino group facilitates amide bond formation with carboxylic acids or activated esters. This bifunctional nature has been exploited in several recent studies for developing novel drug conjugates and chemical probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 448904-56-1 as a core scaffold for developing irreversible kinase inhibitors. The compound was incorporated into a series of EGFR inhibitors, where the alkyne group served as a handle for subsequent biotinylation and pull-down assays. This approach enabled comprehensive target engagement studies and off-target profiling of the developed inhibitors.

Another significant application emerged in antibody-drug conjugate (ADC) development, as reported in ACS Chemical Biology. The amino group of 4-Pentynoicacid,2-amino-2-methyl-(9CI) was conjugated to cytotoxic payloads, while the alkyne functionality enabled site-specific conjugation to azide-modified antibodies. This strategy improved ADC homogeneity and pharmacokinetic properties compared to traditional conjugation methods.

Recent advances in metabolic labeling have also employed this compound. A Nature Chemical Biology publication demonstrated its incorporation into engineered methionyl-tRNA synthetase systems for selective protein labeling in mammalian cells. The 2-methyl substitution was found to significantly reduce background incorporation compared to similar compounds without the methyl group.

The compound's stability profile has been systematically investigated in several pharmaceutical development studies. Data from these studies indicate that 4-Pentynoicacid,2-amino-2-methyl-(9CI) shows excellent stability in aqueous solutions at physiological pH, making it particularly suitable for biological applications. However, the alkyne group may require protection during certain synthetic transformations to prevent unwanted side reactions.

Emerging applications in PET tracer development have been reported, where the alkyne group of 448904-56-1 serves as a clickable handle for rapid fluorination strategies. This approach has significantly reduced the radiosynthesis time for certain neuroimaging agents, as detailed in a recent Journal of Nuclear Medicine publication.

Future research directions for this compound include exploration of its potential in targeted protein degradation strategies and as a building block for DNA-encoded libraries. The unique combination of functional groups positions 4-Pentynoicacid,2-amino-2-methyl-(9CI) as a valuable tool for multiple facets of modern drug discovery and chemical biology research.